molecular formula C9H13NO B8532563 N-cyclopropyl-2-hexynamide

N-cyclopropyl-2-hexynamide

Cat. No.: B8532563
M. Wt: 151.21 g/mol
InChI Key: RIOOPFOVFLVAKQ-UHFFFAOYSA-N
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Description

N-cyclopropyl-2-hexynamide is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

N-cyclopropylhex-2-ynamide

InChI

InChI=1S/C9H13NO/c1-2-3-4-5-9(11)10-8-6-7-8/h8H,2-3,6-7H2,1H3,(H,10,11)

InChI Key

RIOOPFOVFLVAKQ-UHFFFAOYSA-N

Canonical SMILES

CCCC#CC(=O)NC1CC1

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 2-hexynoic acid (5.03 g) and cyclopropylamine (2.70 g) in dichloromethane (75 ml), and a solution of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (9.00 g) and 1-hydroxybenzotriazole hydrate (7.19 g) in dichloromethane (75 ml) were mixed, and the mixture was stirred at room temperature for 18 hr. 1N Hydrochloric acid (200 ml) was added, and the mixture was extracted with dichloromethane. The organic layer was washed with 5% aqueous sodium hydrogen carbonate solution, water and saturated brine, dried over anhydrous magnesium sulfate, and purified by silica gel column to give the title compound (6.04 g, 89%).
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